8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• Molecular Formula: C20H19BrFNO2
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C20H19BrFNO2/c1-24-17-8-4-7-14(20(17)25-2)18-13-6-3-5-12(13)15-9-11(21)10-16(22)19(15)23-18/h3-5,7-10,12-13,18,23H,6H2,1-2H3
• InChI Key: BOKUEZDPRWVPMX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C2C3CC=CC3C4=CC(=CC(=C4N2)F)Br
• Canonical SMILES: COC1=CC=CC(=C1OC)C2C3CC=CC3C4=C(N2)C(=CC(=C4)Br)F

Description

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of cyclopenta[c]quinoline derivatives and has been shown to exhibit a range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival, which may contribute to its anticancer properties. It has also been found to have antiviral and antimicrobial activity, possibly by interfering with the replication of viruses and bacteria.
Biochemical and Physiological Effects:
8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been shown to have a range of biochemical and physiological effects in the body. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and suppress angiogenesis (the formation of new blood vessels). It has also been found to have antiviral and antimicrobial activity, possibly by interfering with the replication of viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain receptors in the body, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research and development of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One potential direction is the development of new drugs that are based on this compound, particularly for the treatment of cancer and viral infections. Another direction is the exploration of the structure-activity relationship of this compound, which may lead to the development of more potent and selective derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves a series of chemical reactions that can be carried out in a laboratory setting. The most common method for synthesizing this compound involves the condensation of 2,3-dimethoxybenzaldehyde with 1,2,3,9-tetrahydro-6H-pyrido[4,3-b]carbazole-6-one in the presence of a brominating agent and a fluorinating agent. The resulting product is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

8-bromo-4-(2,3-dimethoxyphenyl)-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. This compound has been shown to exhibit a range of biological activities, including anticancer, antiviral, and antimicrobial properties. It has also been found to have a high affinity for certain receptors in the body, making it a promising candidate for the development of new drugs.